BE“GH@ Methodological & Application

Check Availability & Pricing

Application Note and Protocol: Quantification of
Cholesteryl 11-eicosenoate using LC-MS/MS

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest |

Compound Name: Cholesteryl 11-eicosenoate
CAS No.: 70832-37-0
Cat. No.: B15549041
Get Quote
. J

Audience: Researchers, scientists, and drug development professionals.

Introduction

Cholesteryl esters (CEs) are neutral lipids that play a crucial role in the transport and storage of
cholesterol within the body. They are formed through the esterification of cholesterol with a fatty
acid, a reaction catalyzed by the enzymes Acyl-CoA: Cholesterol Acyltransferase (ACAT) in
cells and Lecithin-Cholesterol Acyltransferase (LCAT) in plasma. The fatty acid composition of
CEs is diverse and can influence the physicochemical properties of lipoproteins and cellular
lipid droplets.

Cholesteryl 11-eicosenoate is a specific cholesteryl ester containing 11-eicosenoic acid
(gondoic acid), a 20-carbon monounsaturated omega-9 fatty acid.[1][2] The quantification of
individual CE species like Cholesteryl 11-eicosenoate is essential for understanding lipid
metabolism and its dysregulation in various diseases. This application note provides a detailed
protocol for the sensitive and specific quantification of Cholesteryl 11-eicosenoate in
biological samples using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).
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Experimental Workflow

The overall workflow for the quantification of Cholesteryl 11-eicosenoate is depicted below.
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Experimental Workflow for Cholesteryl 11-eicosenoate Quantification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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